![molecular formula C9H9ClO4S B3034439 4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid CAS No. 176309-00-5](/img/structure/B3034439.png)
4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid
Overview
Description
4-Chloro-2-methyl-5-(methylsulfonyl)benzoic acid (MMSB) is an important organic compound used in a variety of scientific research applications. It is a versatile compound with a wide range of uses, including its use as a reagent in organic synthesis, a catalyst in biochemical reactions, and a tool for studying physiological processes.
Scientific Research Applications
Synthesis and Chemical Production
4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid is involved in various synthesis and chemical production processes. A study by Yin (2002) details a new synthesis method for 4-(methylsulfonyl)benzoic acid, emphasizing its high purity and yield, beneficial for large-scale production (Yin, 2002). Similarly, Wei, Qian, and Chen (2017) developed a Cu(I)- and HNO3-catalyzed oxidation process for 2-chloro-4-(methylsulfonyl)toluene to 2-chloro-4-(methylsulfonyl)benzoic acid, highlighting its high yield and purity under optimized conditions (Wei, Qian, & Chen, 2017).
Occupational Health
Studies have identified this compound derivatives as potential causes of occupational health issues. Suojalehto et al. (2017) reported cases of occupational asthma, rhinitis, and urticaria in workers exposed to 3-(Bromomethyl)-2-chloro-4-(methylsulfonyl)- benzoic acid in a chemical factory, indicating sensitization and allergic reactions (Suojalehto et al., 2017).
Pharmaceutical Intermediates
Some derivatives of this compound serve as intermediates in pharmaceutical synthesis. For example, Naganawa et al. (2006) discovered heteroaryl sulfonamides, including a compound with a 4-(methylsulfonyl)benzoic acid moiety, as EP1 receptor selective antagonists, suggesting their potential in medicinal chemistry (Naganawa et al., 2006).
Environmental Concerns
Xiao et al. (2013) examined the transformation mechanism of benzophenone-4, a compound structurally related to this compound, during chlorination disinfection. This study provides insights into the environmental fate and potential risks of such compounds (Xiao et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
It’s known that benzoic acid derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
The compound’s potential to undergo reactions at the benzylic position suggests it may influence pathways involving aromatic compounds .
Pharmacokinetics
The compound’s molecular weight and structure suggest it may have reasonable bioavailability .
Result of Action
The compound’s potential to undergo various reactions suggests it may have diverse effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-chloro-2-methyl-5-(methylsulfonyl)benzoic acid. For instance, the compound’s photolytic and microbial degradation processes suggest that light and microbial activity may affect its stability and action .
Properties
IUPAC Name |
4-chloro-2-methyl-5-methylsulfonylbenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4S/c1-5-3-7(10)8(15(2,13)14)4-6(5)9(11)12/h3-4H,1-2H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYZEHXIHONBML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)O)S(=O)(=O)C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101237940 | |
Record name | 4-Chloro-2-methyl-5-(methylsulfonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101237940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
176309-00-5 | |
Record name | 4-Chloro-2-methyl-5-(methylsulfonyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=176309-00-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-methyl-5-(methylsulfonyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101237940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.